Cas no 55382-14-4 ((βR)-β-Hydroxy-3-(phenylmethoxy)-N-(phenylmethoxy)carbonyl-O-(phenylmethyl)-L-tyrosine)

• Product Name: (βR)-β-Hydroxy-3-(phenylmethoxy)-N-(phenylmethoxy)carbonyl-O-(phenylmethyl)-L-tyrosine
• CAS No: 55382-14-4
• MF: C₃₁H₂₉NO₇
• MW: 527.564469099045
• CID: 4556543
• Update Time: 2025-05-30

(βR)-β-Hydroxy-3-(phenylmethoxy)-N-(phenylmethoxy)carbonyl-O-(phenylmethyl)-L-tyrosine Chemical and Physical Properties

Names and Identifiers

• Droxidopa Carbamate
• (βR)-β-Hydroxy-3-(phenylmethoxy)-N-[(phenylmethoxy)carbonyl]-O-(phenylmethyl)-L-tyrosine
• -Hydroxy-3-(phenylmethoxy)-N-[(phenylmethoxy)carbonyl]-O-(phenylmethyl)-L-tyrosine
• (2S,3R)-2-(((Benzyloxy)carbonyl)amino)-3-(3,4-bis(benzyloxy)phenyl)-3-hydroxypropanoic Acid
• (βR)-β-Hydroxy-3-(phenylmethoxy)-N-(phenylmethoxy)carbonyl-O-(phenylmethyl)-L-tyrosine

• Inchi： 1S/C31H29NO7/c33-30(39-35)27(32-31(34)38-22-25-14-8-3-9-15-25)18-26-16-17-28(36-20-23-10-4-1-5-11-23)29(19-26)37-21-24-12-6-2-7-13-24/h1-17,19,27,35H,18,20-22H2,(H,32,34)/t27-/m0/s1
• InChI Key： BRQGQBPDLDIBCX-MHZLTWQESA-N
• SMILES： C(OO)(=O)[C@H](CC1=CC=C(OCC2=CC=CC=C2)C(OCC2=CC=CC=C2)=C1)NC(OCC1=CC=CC=C1)=O

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

(βR)-β-Hydroxy-3-(phenylmethoxy)-N-(phenylmethoxy)carbonyl-O-(phenylmethyl)-L-tyrosine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (βR)-β-Hydroxy-3-(phenylmethoxy)-N-(phenylmethoxy)carbonyl-O-(phenylmethyl)-L-tyrosine

Exploring the Chemistry and Applications of (βR)-β-Hydroxy-3-(phenylmethoxy)-N-(phenylmethoxy)carbonyl-O-(phenylmethyl)-L-tyrosine (CAS No. 55382-14-4)

The compound (βR)-β-Hydroxy-3-(phenylmethoxy)-N-(phenylmethoxy)carbonyl-O-(phenylmethyl)-L-tyrosine (CAS No. 55382-14-4) is a specialized derivative of L-tyrosine, a naturally occurring amino acid. This molecule has garnered significant attention in the field of peptide synthesis and medicinal chemistry due to its unique structural features. The presence of multiple phenylmethoxy groups and a hydroxy moiety in the β-position makes it a valuable intermediate for designing bioactive peptides and small-molecule drugs.

One of the key reasons for the growing interest in (βR)-β-Hydroxy-3-(phenylmethoxy)-N-(phenylmethoxy)carbonyl-O-(phenylmethyl)-L-tyrosine is its role in the development of peptide-based therapeutics. Researchers are increasingly focusing on peptides as potential treatments for conditions such as metabolic disorders, neurological diseases, and cancer. The compound's ability to serve as a protected tyrosine derivative allows for precise modifications during peptide synthesis, ensuring high yields and purity.

In addition to its applications in drug discovery, CAS No. 55382-14-4 is also utilized in biochemical research. Scientists employ this compound to study enzyme-substrate interactions, particularly those involving tyrosine kinases and phosphatases. These enzymes play critical roles in cellular signaling pathways, and understanding their mechanisms can lead to breakthroughs in treating diseases like diabetes and Alzheimer's.

The synthesis of (βR)-β-Hydroxy-3-(phenylmethoxy)-N-(phenylmethoxy)carbonyl-O-(phenylmethyl)-L-tyrosine involves multi-step organic reactions, including esterification, carbamate formation, and chiral resolution. The process requires careful control of reaction conditions to achieve the desired stereochemistry at the β-position. Recent advancements in green chemistry have led to more sustainable methods for producing such compounds, reducing the use of hazardous reagents and solvents.

From a commercial perspective, the demand for CAS No. 55382-14-4 is driven by the pharmaceutical and biotechnology industries. Companies specializing in custom peptide synthesis and contract research organizations (CROs) are among the primary consumers of this compound. The global market for peptide-based drugs is projected to grow significantly, further boosting the need for high-quality intermediates like (βR)-β-Hydroxy-3-(phenylmethoxy)-N-(phenylmethoxy)carbonyl-O-(phenylmethyl)-L-tyrosine.

For researchers and manufacturers, ensuring the purity and stability of CAS No. 55382-14-4 is paramount. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to verify the compound's identity and quality. Proper storage conditions, including protection from moisture and light, are essential to maintain its integrity over time.

In conclusion, (βR)-β-Hydroxy-3-(phenylmethoxy)-N-(phenylmethoxy)carbonyl-O-(phenylmethyl)-L-tyrosine (CAS No. 55382-14-4) is a versatile and valuable compound in the fields of peptide chemistry and drug development. Its unique structure and applications make it a subject of ongoing research and commercial interest. As the demand for innovative therapeutics continues to rise, compounds like this will play an increasingly important role in advancing medical science.